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Cat. No.: B2576475

Get Quote

\ J

CAS Number: 352547-54-7

This technical guide provides a comprehensive overview of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile, a key organic intermediate with significant potential in
the field of regenerative medicine. This document is intended for researchers, scientists, and
drug development professionals, offering in-depth information on its synthesis, properties, and
applications, with a focus on scientific integrity and practical, field-proven insights.

Introduction

2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is a substituted phenylacetonitrile derivative that
has garnered considerable interest for its biological activity. Phenylacetonitriles, in general, are
versatile precursors in organic synthesis, finding applications in the production of
pharmaceuticals, dyes, and agrochemicals. The unique methoxyethoxy substitution on the
phenyl ring of the target molecule imparts specific physicochemical properties that are crucial
for its biological function, most notably as a potent inducer of the transcription factor Oct3/4.
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This property positions it as a valuable tool in stem cell research and the development of novel
therapeutic strategies.

Physicochemical Properties

A summary of the key physicochemical properties of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile is presented in the table below. These properties are
essential for its handling, formulation, and in understanding its behavior in biological systems.

Property Value Source
CAS Number 352547-54-7 BLDpharm[1]
Molecular Formula C11H13NO2
Molecular Weight 191.23 g/mol
(Expected) Colorless to pale General knowledge on similar
Appearance , , _
yellow oil or low melting solid compounds

Expected to be soluble in

common organic solvents like o
. ] General knowledge on similar
Solubility Dichloromethane, Ethyl q
o compounds
Acetate, and Acetone. Limited

solubility in water.

Synthesis of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile

The most direct and widely applicable method for the synthesis of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile is the Williamson ether synthesis. This classical and
robust method involves the formation of an ether linkage through the reaction of an alkoxide
with a primary alkyl halide.

Synthetic Pathway

The synthesis commences with the deprotonation of the phenolic hydroxyl group of 4-
hydroxyphenylacetonitrile by a suitable base to form a nucleophilic phenoxide ion. This
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intermediate then undergoes a nucleophilic substitution reaction with a 2-methoxyethoxy halide
(e.g., 2-bromoethyl methyl ether), yielding the desired product.

Base (e.g., K2CO3)

( M}:} Nucleophilic Attack
L ) Inorganic Salt
2-Methoxyethyl Halide

AA

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a representative procedure based on established Williamson ether synthesis
methodologies for similar phenolic compounds.[2][3] Researchers should optimize the
conditions based on their specific laboratory setup and reagent purity.

Materials:

e 4-Hydroxyphenylacetonitrile

» 2-Bromoethyl methyl ether (or 2-chloroethyl methyl ether)

e Anhydrous Potassium Carbonate (K2CO3s) or Cesium Carbonate (Cs2COs)
e Anhydrous Acetonitrile (CH3CN) or N,N-Dimethylformamide (DMF)

o Ethyl acetate (EtOAC)

¢ Hexanes
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 Brine (saturated NaCl solution)
¢ Anhydrous Sodium Sulfate (Na2S0O4) or Magnesium Sulfate (MgSOQOa)
Procedure:

o Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 4-hydroxyphenylacetonitrile (1.0 eq.).

o Addition of Base and Solvent: Add anhydrous potassium carbonate (2.0 eq.) and anhydrous
acetonitrile (10-15 mL per gram of 4-hydroxyphenylacetonitrile).

o Addition of Alkylating Agent: While stirring the suspension at room temperature, add 2-
bromoethyl methyl ether (1.2 eq.) dropwise.

o Reaction: Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and
maintain for 4-6 hours. The reaction progress should be monitored by Thin Layer
Chromatography (TLC).

o Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature and filter off the inorganic salts. Wash the filter cake with a small amount of
acetonitrile.

o Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl
acetate and wash sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
mixture of hexanes and ethyl acetate as the eluent to afford pure 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile.

Characterization and Analytical Data

Proper characterization of the synthesized 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is
critical to confirm its identity and purity. The following are expected analytical data based on the
structure of the molecule and data for analogous compounds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR (400 MHz, CDCls):

o & 7.20-7.30 (d, 2H, Ar-H ortho to CH2CN)

o

0 6.90-7.00 (d, 2H, Ar-H ortho to OCH2CH20CH:s3)

[¢]

& 4.10-4.20 (t, 2H, Ar-O-CHz)

[¢]

0 3.70-3.80 (t, 2H, -CH2-O-CHs3)

[e]

0 3.70 (s, 2H, Ar-CH2-CN)

o

8 3.45 (s, 3H, -O-CHs)

e 13C NMR (100 MHz, CDCls):

o & 158.0 (Ar-C-O)

[e]

0 129.0 (Ar-C ortho to CH2CN)

o

0 123.0 (Ar-C ipso to CH2CN)

[¢]

5 118.0 (CN)

[¢]

0 115.0 (Ar-C ortho to OCH2CH20CH?3)

[e]

8 71.0 (Ar-O-CHz)

o

8 69.0 (-CH2-O-CHs)

[¢]

8 59.0 (-O-CHs)

o

& 23.0 (Ar-CHz2-CN)

Infrared (IR) Spectroscopy
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The IR spectrum is expected to show characteristic absorption bands for the functional groups
present in the molecule.

Wavenumber (cm~?) Functional Group
~2250 C=N stretch (nitrile)

~1610, 1510 C=C stretch (aromatic ring)
~1250, 1040 C-O stretch (ether)

Mass Spectrometry (MS)

e High-Resolution Mass Spectrometry (HRMS): Calculated for C11H13NO2 [M+H]*: 192.1025;
Found: (Expected to be within a few ppm of the calculated value).

Applications in Drug Discovery and Regenerative
Medicine

The primary application of 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile in the biomedical field
is its role as a potent inducer of Octamer-binding transcription factor 3/4 (Oct3/4).

Mechanism of Action as an Oct3/4 Inducer

Oct3/4 is a key transcription factor that plays a crucial role in maintaining the pluripotency of
embryonic stem cells.[4] The ability to induce the expression of Oct3/4 in somatic cells is a
cornerstone of induced pluripotent stem cell (iPSC) technology. Small molecules that can
enhance or replace the function of transcription factors in the reprogramming process are of
high value. 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile has been identified as a small
molecule that can enhance the expression and transcriptional activity of Oct3/4.[5] This effect is
believed to be mediated through the modulation of signaling pathways that regulate
pluripotency.[6]
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Cellular Target(s)

Enhanced iPSC Generation Somatic Cell Reprogramming

Click to download full resolution via product page

Caption: Role in cellular reprogramming.

Potential in Drug Development

The ability to modulate pluripotency and cellular differentiation opens up several avenues for
drug development:

o Disease Modeling: Generating patient-specific iPSCs to model diseases in vitro.
e Drug Screening: Using iPSC-derived cell types to screen for novel drug candidates.
o Cell-based Therapies: Developing regenerative medicine approaches for various diseases.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is
not widely available, information from structurally related phenylacetonitrile compounds should
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be considered for safe handling.[7]

o General Hazards: Phenylacetonitrile derivatives can be toxic if swallowed, in contact with
skin, or if inhaled.[7] They may also cause skin and eye irritation.

e Precautionary Measures:

Handle in a well-ventilated fume hood.

[¢]

[¢]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

[¢]

Avoid breathing vapors or dust.

[e]

Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

Conclusion

2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is a valuable chemical entity with a confirmed
CAS number of 352547-54-7. Its synthesis via the Williamson ether reaction is a practical and
scalable method. The compound's most significant attribute is its demonstrated ability to induce
the expression of the pluripotency factor Oct3/4, making it a powerful tool for researchers in
stem cell biology and regenerative medicine. As with all chemical reagents, appropriate safety
precautions should be taken during its handling and use. This guide provides a solid foundation
for scientists and professionals working with or interested in the potential of this promising
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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